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Compound of Interest

Compound Name:
1-fluorocyclopropanecarbonyl

chloride

CAS No.: 149961-53-5

Cat. No.: B1652586

Get Quote

Executive Summary
1-Fluorocyclopropanecarbonyl chloride (CAS: 105942-08-3) is a high-value fluorinated

building block used in the synthesis of advanced pharmaceuticals, particularly kinase inhibitors

and fluoro-quinolones. Its unique structural combination—a strained cyclopropane ring and a

fluorine atom at the

-position—imparts metabolic stability and favorable lipophilicity to drug candidates.

This guide details a scalable, two-step protocol for the synthesis of 1-
fluorocyclopropanecarbonyl chloride. Unlike common laboratory methods that rely on highly

toxic ethyl fluoroacetate (LD50 < 1 mg/kg), this protocol prioritizes the Haloform Oxidation

route, which is safer and more amenable to kilogram-scale production.

Key Technical Advantages[1]
Scalability: Avoids chromatographic purification; relies on distillation and crystallization.
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Safety: Minimizes exposure to super-toxic fluoroacetate intermediates.

Purity: Delivers >98% purity suitable for GMP downstream processing.

Strategic Route Selection
The synthesis of 1-fluorocyclopropanecarbonyl chloride hinges on the efficient preparation

of its acid precursor, 1-fluorocyclopropanecarboxylic acid. Two primary routes exist:

Route A (Recommended): Haloform oxidation of 1-acetyl-1-fluorocyclopropane. This route

uses inexpensive reagents (Br₂, NaOH) and avoids the most severe toxicity hazards.

Route B (High Hazard): Dialkylation of ethyl fluoroacetate with 1,2-dibromoethane. While

chemically elegant, the extreme toxicity of fluoroacetate esters makes this route challenging

for scale-up outside of specialized containment facilities.

Process Logic Map

Target: 1-Fluorocyclopropanecarbonyl Chloride

Route A: Haloform Oxidation
(Preferred for Scale)

Route B: Dialkylation
(High Toxicity Hazard)

1-Acetyl-1-fluorocyclopropane Step 1: Br2 / NaOH
(Haloform Reaction)

Ethyl Fluoroacetate
(LD50 < 1mg/kg) Step 1: 1,2-Dibromoethane / NaH

1-Fluorocyclopropanecarboxylic Acid Step 2: SOCl2 / DMF cat.
(Chlorination)

Click to download full resolution via product page

Figure 1: Decision tree comparing the Haloform route (Green) vs. the Fluoroacetate route

(Red).

Safety & Engineering Controls
Critical Hazards

Thionyl Chloride (SOCl₂): Reacts violently with water to release HCl and SO₂ gases. Causes

severe skin burns and eye damage.

1-Fluorocyclopropanecarbonyl Chloride: A lachrymator and corrosive. Inhalation can

cause severe respiratory edema.
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Reaction Exotherms: The Haloform reaction is highly exothermic. Failure to control

temperature (<10°C) can lead to runaway conditions and formation of brominated by-

products.

Engineering Requirements[3][4][5][6][7]
Scrubbing System: A dual-stage scrubber (NaOH/Water) is required to neutralize HCl and

SO₂ off-gassing during the chlorination step.

Material Compatibility: Glass-lined reactors or Hastelloy are recommended. Stainless steel

(316L) is acceptable for short contact times but susceptible to corrosion by hot acid

chlorides.

Containment: All transfers of the final acid chloride should occur in a closed system or fume

hood with a face velocity >100 fpm.

Protocol 1: Synthesis of 1-
Fluorocyclopropanecarboxylic Acid
Method: Haloform Oxidation Scale: 100 g Input

Reagents & Materials
Reagent Equiv.[1][2][3][4][5] Amount Role

1-Acetyl-1-

fluorocyclopropane
1.0 102.1 g (1.0 mol) Substrate

Sodium Hydroxide

(NaOH)
8.0 320 g Base / Reactant

Bromine (Br₂) 3.1 495 g (159 mL) Oxidant

Sodium Metabisulfite ~0.5 As needed Quench

Water - 1.5 L Solvent

Dichloromethane

(DCM)
- 1.0 L Extraction Solvent

HCl (conc.) - ~300 mL Acidification
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Step-by-Step Procedure
Caustic Preparation: In a 3-L jacketed reactor equipped with an overhead stirrer and internal

temperature probe, dissolve NaOH (320 g) in water (1.0 L). Cool the solution to 0°C.

Bromine Addition (Critical Step): Add Bromine (495 g) dropwise over 90 minutes.

Control: Maintain internal temperature < 5°C. The formation of sodium hypobromite

(NaOBr) is exothermic.

Substrate Addition: Add 1-acetyl-1-fluorocyclopropane (102.1 g) slowly over 45 minutes,

maintaining temperature < 10°C.

Reaction: Allow the mixture to warm to 20–25°C and stir for 4 hours.

Monitoring: Check consumption of ketone by TLC or GC.

Quench: Cool to 10°C. Add saturated sodium metabisulfite solution carefully until the

yellow/orange color of excess bromine persists (starch-iodide paper check).

Workup:

Extract the alkaline solution with DCM (2 x 200 mL) to remove unreacted neutral

impurities. Discard organic layer.

Acidify the aqueous layer to pH 1–2 using concentrated HCl. Caution: Significant

exotherm and off-gassing.

Extract the acidic aqueous layer with DCM (3 x 300 mL).

Isolation: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate

under reduced pressure (40°C, 300 mbar) to yield the crude acid as a white to off-white solid.

Purification: Recrystallize from Hexane/EtOAc if purity is <95%.

Expected Yield: 65–75% (approx. 67–78 g).

Melting Point: 66–68°C.
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Protocol 2: Chlorination to 1-
Fluorocyclopropanecarbonyl Chloride
Method: Thionyl Chloride Activation Scale: 50 g Input

Reagents & Materials
Reagent Equiv.[1][2][3][4][5] Amount Role

1-

Fluorocyclopropaneca

rboxylic Acid

1.0 52.0 g (0.5 mol) Substrate

Thionyl Chloride

(SOCl₂)
1.5 89.2 g (54 mL) Chlorinating Agent

DMF

(Dimethylformamide)
0.05 1.8 g (~2 mL) Catalyst

Toluene (Optional) - 100 mL Solvent (if needed)

Process Flow Diagram
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Reactor Setup
(Glass-lined, N2 purge)

Caustic Scrubber
(NaOH)

HCl, SO2 Off-gas

Fractional Distillation
(Vacuum)

Crude Mixture

Product

Pure Acid Chloride
(Clear Liquid)

Input: Acid (Solid) Input: SOCl2 + DMF

Click to download full resolution via product page

Figure 2: Process flow for the chlorination step.

Step-by-Step Procedure
Setup: Equip a 250-mL 3-neck round bottom flask with a magnetic stir bar, addition funnel,

reflux condenser, and a nitrogen inlet connected to a caustic scrubber (10% NaOH).

Charging: Charge 1-fluorocyclopropanecarboxylic acid (52.0 g) and DMF (2 mL) into the

flask.

Note: The reaction can be run neat (no solvent) or in Toluene. Neat is preferred for ease of

distillation.

Addition: Add Thionyl Chloride (54 mL) dropwise via the addition funnel at room temperature

over 30 minutes.

Observation: Vigorous gas evolution (HCl, SO₂) will occur immediately.
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Reaction: Slowly heat the mixture to Reflux (approx. 75–80°C). Maintain reflux for 3–4 hours.

Endpoint: Gas evolution ceases and the solution becomes homogeneous.

Degassing: Cool to 40°C and apply a gentle vacuum (200 mbar) to remove residual SOCl₂

and dissolved gases.

Purification (Distillation):

Setup a short-path distillation head.

Distill the product under atmospheric pressure or slight vacuum.

Boiling Point: 118–120°C (Atmospheric) or ~45°C (at 40 mmHg).

Storage: Store the collected fraction in a tightly sealed container under Nitrogen/Argon. Store

at 2–8°C.

Analytical Specifications
Test Method Specification

Appearance Visual
Clear, colorless to pale yellow

liquid

Purity GC-FID ≥ 98.0%

Identity ¹H NMR (CDCl₃) 1.40–1.60 (m, 4H, cyclopropyl)

Identity ¹⁹F NMR (CDCl₃) -190 to -200 ppm (s, 1F)

Boiling Point Physical 118–120°C (760 mmHg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1652586?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1652586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

